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A Comparative Guide to Reactive Dyes for Cotton Dyeing

This guide provides a comprehensive comparison of different classes of reactive dyes used for

dyeing cotton fibers. It is intended for researchers and textile scientists, offering objective

performance data, detailed experimental protocols, and visual representations of key

processes and concepts. Reactive dyes are the most widely used dyes for cellulosic fibers due

to their ability to form a strong covalent bond with the fiber, resulting in excellent wash fastness

and a wide range of vibrant colors.[1][2]

Overview of Reactive Dye Classes
Reactive dyes are broadly classified based on their reactive group, which dictates their

reactivity and the optimal conditions for application. The primary classes include those based

on triazine and vinyl sulfone.

Dichlorotriazine (DCT) Dyes: Known as "cold brand" dyes, they are highly reactive and can

be applied at lower temperatures (32-60°C).[3]

Monochlorotriazine (MCT) Dyes: Referred to as "hot brand" dyes, they have lower reactivity

and require higher temperatures (72-93°C) for fixation.[3][4]

Vinyl Sulfone (VS) Dyes: These are moderately reactive and are typically applied at

temperatures between those of cold and hot brand dyes.[1][3] The reactive group is activated

under alkaline conditions.[5]
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Bifunctional Dyes: These dyes contain two reactive groups, either of the same type (homo-

bifunctional) or different types (hetero-bifunctional, e.g., MCT-VS).[1] This design enhances

fixation efficiency and provides more robust performance across varying dyeing conditions.

[1][6]

Performance Comparison
The performance of reactive dyes is evaluated based on several key parameters, including

their efficiency in binding to the fiber (exhaustion and fixation) and the durability of the color

(fastness properties).

Table 1: General Characteristics and Dyeing Conditions

Dye Class
Common
Name

Reactivity
Optimal
Dyeing Temp.

Fixation
Mechanism

Dichlorotriazine

(DCT)
Cold Brand High 32 - 60°C[3]

Nucleophilic

Substitution

Monochlorotriazi

ne (MCT)
Hot Brand Low 72 - 93°C[3]

Nucleophilic

Substitution

Vinyl Sulfone

(VS)
Medium Brand Medium 60 - 71°C[3]

Nucleophilic

Addition

Bifunctional (e.g.,

MCT-VS)
High Fixation High 60°C[1]

Dual

Substitution/Addi

tion

Table 2: Comparative Performance Metrics
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Dye Class
Exhaustion
(%)

Fixation (%)
Wash
Fastness
(Grade 1-5)

Light
Fastness
(Grade 1-8)

Rubbing
Fastness
(Grade 1-5)

Dichlorotriazi

ne (DCT)
60 - 70 50 - 60 3 - 4 3 - 4 3 - 4

Monochlorotri

azine (MCT)
70 - 80 60 - 75 4 - 5 4 - 5 4

Vinyl Sulfone

(VS)
70 - 85 70 - 80 4 - 5 4 - 5 4

Bifunctional /

Polyfunctiona

l

> 80[7] > 90[7]

4 - 5

(Excellent)[7]

[8]

4 (Moderate)

[8][9]

4 - 5 (Good to

Excellent)[10]

Note: Fastness grades are based on a grayscale rating where 5 (for wash/rubbing) and 8 (for

light) represent the best performance.

Experimental Protocols
This section details the standardized methodologies for dyeing cotton fabric with reactive dyes

and evaluating the results.

Materials and Reagents
Scoured and bleached 100% cotton fabric

Reactive dye (e.g., MCT, VS, or Bifunctional type)

Glauber's salt (Na₂SO₄) or Common salt (NaCl) as an electrolyte

Soda ash (Na₂CO₃) as an alkali/fixing agent

Wetting agent

Sequestering agent
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Soap solution (for after-treatment)

Acetic acid (for neutralization)

Dyeing Procedure (Exhaust Method)
The exhaust method is a common laboratory and industrial process for reactive dyeing.[4]

Dye Bath Preparation: Set up a dye bath with a specific liquor-to-material ratio (e.g., 1:50).

[11] Add the required amount of water, wetting agent, and sequestering agent.

Dye Dissolving: Prepare a stock solution of the reactive dye by pasting it with a small amount

of cold water and then dissolving it with hot water.[12]

Exhaustion Phase:

Introduce the cotton fabric into the dye bath at room temperature and run for 10 minutes.

Add the dissolved dye solution and raise the temperature to the target for the specific dye

class (e.g., 40°C for cold brand, 85°C for hot brand).[12][13]

Add the required amount of salt (e.g., 30-60 g/L) in portions over 15-20 minutes. The salt

helps to neutralize the negative charge on the cotton fiber surface, promoting dye

exhaustion.[3][4]

Continue running the machine for 30-45 minutes to allow the dye to absorb onto the fiber.

[13]

Fixation Phase:

Add the alkali (e.g., 10-20 g/L of soda ash) to the dye bath. This raises the pH and initiates

the chemical reaction between the dye and the hydroxyl groups of the cellulose, forming a

covalent bond.[2][3]

Continue the dyeing process for another 30-60 minutes at the target temperature to

ensure complete fixation.[12]

Drain and Rinse: Cool the dye bath, drain the liquor, and rinse the fabric with cold water.
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After-Treatment (Wash-off)
A thorough wash-off process is critical to remove unfixed and hydrolyzed dye, which ensures

good wash fastness.[3]

Hot Rinse: Rinse the dyed fabric in hot water.

Neutralization: Treat the fabric with a dilute acetic acid solution at 50°C to neutralize any

residual alkali.[4]

Soaping: Wash the fabric with a soap solution at or near boiling temperature for 10-15

minutes.

Final Rinsing: Rinse again with hot water, followed by a final cold water rinse.[4]

Drying: Squeeze the excess water and dry the fabric.

Performance Evaluation
Color Strength (K/S Value): Measured using a spectrophotometer to determine the depth of

shade.[14]

Wash Fastness: Evaluated according to standard methods like ISO 105-C06.[7] The test

assesses color change and staining on adjacent fabrics.

Light Fastness: Determined using a light fastness tester (e.g., Xenon arc lamp) following a

standard like ISO 105-B02.

Rubbing Fastness (Crocking): Assessed using a crockmeter according to ISO 105-X12 to

measure the transfer of color from the fabric surface when rubbed.

Visualizations
Experimental Workflow for Cotton Dyeing

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://textilelearner.net/dyeing-of-cotton-fabric-with-reactive-dyes/
https://textiletrainer.com/reactive-dyes-on-cotton/
https://textiletrainer.com/reactive-dyes-on-cotton/
https://www.researchgate.net/profile/Jute-Abdullah/publication/344781358_Study_on_KS_Value_snd_Fastness_Properties_of_Bi_and_Poly-Functional_Reactive_Dyed_Cotton_Fabric/links/5f8fcec5458515b7cf90ef1a/Study-on-KS-Value-snd-Fastness-Properties-of-Bi-and-Poly-Functional-Reactive-Dyed-Cotton-Fabric.pdf
https://www.scirp.org/journal/paperinformation?paperid=98116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fabric Preparation
(Scouring & Bleaching)

Dye Bath Setup
(Water + Auxiliaries)

Exhaustion Phase
(Add Dye + Salt)

Fixation Phase
(Add Alkali)

Wash-off Process
(Rinse, Soap, Neutralize)

Drying & Finishing

Performance Evaluation
(Fastness, K/S)

Click to download full resolution via product page

Caption: Workflow of the reactive dyeing process for cotton fabric.
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Reactive Dye-Fiber Bonding Mechanism
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Caption: Covalent bond formation between a reactive dye and cotton.

Comparison of Reactive Dye Characteristics
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Caption: Key characteristics of different reactive dye classes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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